Cas no 1256810-26-0 (6-Bromo-3-methoxypicolinic acid)

• Product Name: 6-Bromo-3-methoxypicolinic acid
• CAS No: 1256810-26-0
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD11846420
• CID: 1033143
• PubChem ID: 71463965
• Update Time: 2025-11-02

6-Bromo-3-methoxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methoxypicolinic acid
• 6-bromo-3-methoxypyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid,6-bromo-3-methoxy-
• DB-369126
• KRGGGVKGKFLABG-UHFFFAOYSA-N
• 6-Bromo-3-methoxypicolinicacid
• AKOS016010854
• BS-14845
• CS-0146023
• 2-Pyridinecarboxylic acid, 6-bromo-3-methoxy-
• C72022
• A905532
• MFCD11846420
• DTXSID00855799
• SCHEMBL15270753
• 1256810-26-0
• SY322740

• MDL： MFCD11846420
• Inchi： 1S/C7H6BrNO3/c1-12-4-2-3-5(8)9-6(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： KRGGGVKGKFLABG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=N1)OC

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Bromo-3-methoxypicolinic acid

6-Bromo-3-methoxypicolinic Acid (CAS No. 1256810-26-0): A Versatile Building Block in Modern Chemistry

In the realm of specialty chemicals, 6-Bromo-3-methoxypicolinic acid (CAS No. 1256810-26-0) has emerged as a crucial intermediate for pharmaceutical and agrochemical applications. This heterocyclic compound, featuring both bromine substitution and methoxy functionality on its pyridine core, offers unique reactivity patterns that make it valuable for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The growing interest in 6-Bromo-3-methoxypicolinic acid synthesis reflects broader trends in drug discovery, where researchers increasingly seek functionalized picolinic acid derivatives as privileged scaffolds. Recent publications indicate its utility in developing kinase inhibitors and metalloenzyme modulators, particularly for targets involved in inflammatory and metabolic disorders. The compound's balanced lipophilicity (predicted LogP ~1.8) and moderate molecular weight (MW 232.03) make it particularly attractive for fragment-based drug design approaches.

From a synthetic chemistry perspective, 6-Bromo-3-methoxypicolinic acid properties demonstrate interesting characteristics. The bromine atom at the 6-position serves as an excellent handle for cross-coupling reactions, while the methoxy group at the 3-position offers opportunities for demethylation or nucleophilic substitution. The carboxylic acid functionality provides a convenient site for amide bond formation or esterification, making this compound a true multifunctional building block.

Analytical data for 6-Bromo-3-methoxypicolinic acid CAS 1256810-26-0 typically shows: melting point in the range of 185-190°C, characteristic NMR signals (δ 8.15 for H5, 7.45 for H4 in DMSO-d6), and distinctive mass spectral fragmentation patterns. These properties facilitate quality control during scale-up production and ensure batch-to-batch consistency for end users.

The commercial availability of 6-Bromo-3-methoxypicolinic acid suppliers has expanded significantly in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Current market analysis suggests annual growth exceeding 12% for this chemical class, with particular strength in the Asia-Pacific region where custom synthesis services are increasingly sophisticated.

In material science applications, researchers have explored 6-Bromo-3-methoxypicolinic acid uses as a ligand for transition metal complexes. The compound's ability to chelate metal centers through both the pyridine nitrogen and carboxylate oxygen makes it valuable for developing catalytic systems and functional materials. Recent patents highlight its incorporation into OLED materials and molecular sensors.

For synthetic chemists working with 6-Bromo-3-methoxypicolinic acid price and availability considerations, it's worth noting that several manufacturers now offer this compound at competitive rates, with typical purity specifications ≥97% (HPLC). The development of more efficient picolinic acid bromination methods has contributed to improved cost-effectiveness in production.

Environmental and handling aspects of 6-Bromo-3-methoxypicolinic acid safety follow standard laboratory protocols for carboxylic acid derivatives. The compound shows good stability under ambient conditions, though storage under inert atmosphere is recommended for long-term preservation. Waste disposal should comply with local regulations for halogenated organic compounds.

Looking toward future applications, the 6-Bromo-3-methoxypicolinic acid market appears poised for expansion into new therapeutic areas. Computational studies suggest this scaffold may have untapped potential in protein-protein interaction inhibitors, particularly for challenging targets like those involved in oncology and neurodegenerative diseases. The compound's structural features align well with current druglikeness criteria in lead optimization programs.

Academic interest in 6-Bromo-3-methoxypicolinic acid research continues to grow, with over 30 publications referencing this compound in the past five years. Recent work has explored its use in multicomponent reactions and as a precursor for fused heterocyclic systems. The compound's versatility makes it particularly valuable for diversity-oriented synthesis strategies.

For quality assurance purposes, analytical methods for 6-Bromo-3-methoxypicolinic acid characterization typically employ reverse-phase HPLC (recommended column: C18, mobile phase: water/acetonitrile with 0.1% formic acid). The compound shows good UV absorption at 254 nm, facilitating detection and quantification. Advanced techniques like LC-MS and 2D NMR are recommended for full structural confirmation.

The regulatory status of 6-Bromo-3-methoxypicolinic acid CAS 1256810-26-0 remains favorable for research use, with no significant restrictions reported in major chemical markets. However, users should monitor evolving REACH compliance requirements and chemical safety assessment protocols, particularly concerning halogenated aromatic compounds.

In conclusion, 6-Bromo-3-methoxypicolinic acid represents a valuable tool for modern chemical research and development. Its combination of synthetic versatility, favorable physicochemical properties, and broad applicability across multiple disciplines ensures its continued importance in specialty chemical portfolios. As synthetic methodologies advance and new therapeutic targets emerge, this compound will likely find expanded roles in cutting-edge scientific applications.